Ethanol, 2-[2-[2-(2-hydroxyethoxy)ethoxy]phenoxy]-

• CAS No.: 99700-26-2
• Molecular Formula: C12H18O5
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 2-[2-[2-(2-hydroxyethoxy)phenoxy]ethoxy]ethanol
• InChI: InChI=1S/C12H18O5/c13-5-7-15-9-10-17-12-4-2-1-3-11(12)16-8-6-14/h1-4,13-14H,5-10H2
• InChI Key: GUKIYJFJIRUOMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCCO)OCCOCCO

Description

Ethanol, 2-[2-[2-(2-hydroxyethoxy)ethoxy]phenoxy]-: is a chemical compound with the molecular formula C16H34O9 and a molecular weight of 370.4358 . It is also known by other names such as Octaethylene glycol and 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diol . This compound is characterized by its multiple ethoxy and phenoxy functional groups, making it a versatile molecule in various chemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Ethanol, 2-[2-[2-(2-hydroxyethoxy)ethoxy]phenoxy]- typically involves the ethoxylation of ethanol . This process includes the reaction of ethanol with ethylene oxide in the presence of a catalyst, usually an alkali metal hydroxide . The reaction conditions often require controlled temperatures and pressures to ensure the desired product is obtained.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves continuous ethoxylation reactions in specialized reactors, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: Ethanol, 2-[2-[2-(2-hydroxyethoxy)ethoxy]phenoxy]- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: It can be reduced to form simpler alcohols.

Substitution: The hydroxyl groups can participate in substitution reactions to form ethers or esters.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides are used under basic or acidic conditions.

Major Products Formed:

Oxidation: Aldehydes, carboxylic acids.

Reduction: Simpler alcohols.

Substitution: Ethers, esters.

Scientific Research Applications

Ethanol, 2-[2-[2-(2-hydroxyethoxy)ethoxy]phenoxy]- has a wide range of applications in scientific research, including:

Chemistry: Used as a solvent and reagent in various organic synthesis reactions.

Biology: Employed in biochemical assays and as a stabilizer for certain biological molecules.

Medicine: Investigated for its potential use in drug delivery systems due to its solubility and biocompatibility.

Industry: Utilized in the formulation of paints, coatings, and cleaning products as a solvent.

Mechanism of Action

The mechanism of action of Ethanol, 2-[2-[2-(2-hydroxyethoxy)ethoxy]phenoxy]- involves its interaction with various molecular targets and pathways. The compound’s multiple hydroxyl and ethoxy groups allow it to form hydrogen bonds and interact with other molecules, enhancing its solubility and reactivity . These interactions are crucial in its role as a solvent and reagent in chemical reactions.

Comparison with Similar Compounds

• Ethanol, 2-[2-(2-ethoxyethoxy)ethoxy]-
• Ethanol, 2-[2-(2-butoxyethoxy)ethoxy]-
• 2-(2-phenoxyethoxy)ethanol

Comparison: Ethanol, 2-[2-[2-(2-hydroxyethoxy)ethoxy]phenoxy]- is unique due to its multiple ethoxy and phenoxy groups, which provide enhanced solubility and reactivity compared to similar compounds. Its structure allows for versatile applications in various fields, making it a valuable compound in scientific research and industrial applications .